Cas no 32811-84-0 (methyl 2-cyanocyclobutanecarboxylate)

• Product Name: methyl 2-cyanocyclobutanecarboxylate
• CAS No: 32811-84-0
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 1451618
• PubChem ID: 13129684
• Update Time: 2025-06-23

methyl 2-cyanocyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 2-cyano-, methyl ester
• methyl 2-cyanocyclobutanecarboxylate
• MFCD31705325
• PS-16582
• CS-0045486
• SY321929
• F70992
• METHYL 2-CYANOCYCLOBUTANE-1-CARBOXYLATE
• methyl trans-2-cyanocyclobutanecarboxylate
• DTXSID201291822
• METHYL2-CYANOCYCLOBUTANE-1-CARBOXYLATE
• 32811-84-0

• Inchi： 1S/C7H9NO2/c1-10-7(9)6-3-2-5(6)4-8/h5-6H,2-3H2,1H3
• InChI Key： DTCSMANRUIXQRK-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC1C#N)=O

Computed Properties

• Exact Mass: 139.06337
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09

Additional information on methyl 2-cyanocyclobutanecarboxylate

Methyl 2-Cyanocyclobutanecarboxylate (CAS No. 32811-84-0): A Comprehensive Overview

Methyl 2-cyanocyclobutanecarboxylate, with the CAS registry number 32811-84-0, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, material science, and pharmaceutical research. This compound, often abbreviated as MCC, is characterized by its unique cyclobutane ring structure, which imparts distinctive chemical properties. The molecule consists of a cyclobutane ring substituted with a cyano group at the 2-position and a methyl ester group attached to the carboxylate moiety. These structural features make it an intriguing subject for both academic and industrial applications.

Recent advancements in synthetic chemistry have highlighted the potential of methyl 2-cyanocyclobutanecarboxylate as a key intermediate in the construction of complex molecular architectures. Its cyclobutane ring, a four-membered ring with significant angle strain, serves as an excellent platform for exploring ring-opening reactions and other transformations. Researchers have demonstrated that this compound can undergo various reactions, including nucleophilic additions, eliminations, and cycloadditions, making it a valuable building block in organic synthesis.

One of the most notable applications of methyl 2-cyanocyclobutanecarboxylate is in the field of medicinal chemistry. The compound has been utilized as a precursor in the synthesis of bioactive molecules, including potential drug candidates. Its ability to participate in enantioselective reactions has made it particularly appealing for the development of chiral pharmaceuticals. For instance, studies have shown that this compound can be employed in the synthesis of β-lactam antibiotics, where its strained ring structure facilitates key transformations.

In addition to its role in drug discovery, methyl 2-cyanocyclobutanecarboxylate has found applications in polymer science. The compound's reactivity and structural diversity make it an ideal candidate for designing novel polymers with tailored properties. Recent research has focused on its use as a monomer in controlled radical polymerization techniques, leading to the development of advanced materials with applications in electronics and biotechnology.

The synthesis of methyl 2-cyanocyclobutanecarboxylate involves several methodologies, each offering distinct advantages depending on the desired scale and purity. Traditional approaches often rely on multistep syntheses involving nitrile-containing precursors and cycloaddition reactions. However, modern techniques have introduced more efficient routes, such as transition-metal-catalyzed cyclizations and microwave-assisted synthesis, which significantly reduce reaction times while maintaining high yields.

From an analytical standpoint, methyl 2-cyanocyclobutanecarboxylate can be characterized using a variety of spectroscopic techniques. Nuclear magnetic resonance (NMR) spectroscopy is particularly useful for determining its molecular structure and purity. The compound exhibits characteristic signals in both proton and carbon NMR spectra due to its unique electronic environment. Additionally, mass spectrometry (MS) provides valuable information about its molecular weight and fragmentation patterns.

Recent studies have also explored the environmental impact and biodegradation potential of methyl 2-cyanocyclobutanecarboxylate. Understanding its behavior in natural ecosystems is crucial for assessing its safety and sustainability as an industrial chemical. Preliminary findings suggest that under certain conditions, the compound can undergo microbial degradation, though further research is needed to fully characterize its environmental fate.

In conclusion, methyl 2-cyanocyclobutanecarboxylate (CAS No. 32811-84-0) stands out as a multifaceted organic compound with wide-ranging applications across various scientific disciplines. Its unique chemical properties and reactivity make it an invaluable tool in organic synthesis, pharmaceutical development, and materials science. As research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly important role in both academic and industrial settings.